Cas no 568544-05-8 (ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 568544-05-8
• MF: C₁₅H₂₀ClNO₃S
• MW: 329.842202186584
• CID: 3104950
• PubChem ID: 3865887
• Update Time: 2025-06-08

ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 2-[(2-chloropropanoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiop hene-3-carboxylate
• 2-(2-CHLORO-PROPIONYLAMINO)-6-METHYL-4,5,6,7-TETRAHYDRO-BENZO[B]THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 2-[(2-chloropropanoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• MFCD03965292
• CS-0218752
• AKOS005136935
• G30488
• Z56887740
• ethyl 2-(2-chloropropanoylamino)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• 568544-05-8
• EN300-01946
• ALBB-018866
• ethyl2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• benzo[b]thiophene-3-carboxylic acid, 2-[(2-chloro-1-oxopropyl)amino]-4,5,6,7-tetrahydro-6-methyl-, ethyl ester

• Inchi： 1S/C15H20ClNO3S/c1-4-20-15(19)12-10-6-5-8(2)7-11(10)21-14(12)17-13(18)9(3)16/h8-9H,4-7H2,1-3H3,(H,17,18)
• InChI Key： MGZCOZQRUHDERD-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=C(C(=O)OCC)C2=C(CC(C)CC2)S1)=O

Computed Properties

• Exact Mass: 329.0852424Da
• Monoisotopic Mass: 329.0852424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 83.6Ų

Additional information on ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Introduction to Ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 568544-05-8)

Ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a complex organic compound with a unique chemical structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 568544-05-8, belongs to a class of molecules that exhibit promising biological activities. The detailed chemical structure of this compound includes a benzothiophene core, which is a well-known scaffold in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs.

The molecular formula of Ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can be represented as C₁₄H₁₈ClN₂O₃. This formula highlights the presence of several functional groups, including an amido group (–NHCO–), a chloro substituent, and an ester group (–COOEt). These functional groups contribute to the compound's reactivity and potential interactions with biological targets.

One of the most intriguing aspects of this compound is its benzothiophene moiety. Benzothiophenes are heterocyclic aromatic compounds that have been extensively studied for their pharmacological properties. They are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a tetrahydropyran ring in the structure further enhances its complexity and potential for biological activity.

Recent research has focused on the development of novel derivatives of benzothiophene-based compounds due to their potential therapeutic applications. The ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate derivative has been synthesized and evaluated for its biological properties. Studies have shown that this compound exhibits notable activity against certain enzymatic targets, making it a promising candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro substituent at the 2-position of the benzothiophene ring is particularly critical, as it influences the electronic properties of the molecule and its interactions with biological targets. Additionally, the formation of the amido bond between the propanamido group and the tetrahydropyran ring is a key step in constructing the core structure of the molecule.

In terms of pharmacological activity, preliminary studies have indicated that Ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate may possess inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests that it could be a valuable tool for developing new therapeutic strategies against inflammatory diseases. Furthermore, its structural features make it a suitable candidate for further modification to enhance its potency and selectivity.

The compound's solubility and stability are also important factors to consider in its potential application. The presence of polar functional groups such as the amido and ester groups enhances its solubility in polar solvents, which is beneficial for formulation purposes. However, further studies are needed to optimize its stability under various storage conditions to ensure long-term viability.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of Ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate with potential biological targets. These studies have provided valuable insights into how different parts of the molecule interact with receptors or enzymes at an atomic level. This information is crucial for designing more effective derivatives with improved pharmacological profiles.

The future direction of research on this compound includes exploring its mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level will provide a foundation for developing more targeted therapies. Additionally, investigating its metabolic pathways and potential side effects will be essential for ensuring its safety and efficacy in clinical applications.

In conclusion, Ethyl 2-(2-chloropropanamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 568544-05-8) is a fascinating compound with a complex structure that holds significant promise in pharmaceutical research. Its unique chemical features and preliminary biological activities make it an attractive candidate for further study and development. As research continues to uncover new applications for this molecule and related derivatives,benzothiophene-based compounds are likely to play an increasingly important role in drug discovery and development.